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Compound of Interest

Compound Name: Maleamic acid

Cat. No.: B7728437

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis, application, and
performance of maleamic acid functionalized polymers as effective sizing agents in the paper
industry. Detailed experimental protocols and performance data are included to facilitate
research and development in this area.

Introduction

Maleamic acid functionalized polymers are a promising class of sizing agents for improving the
water resistance and printability of paper. These polymers are typically synthesized by the
reaction of a maleic anhydride-containing copolymer with ammonia or an amine. The resulting
maleamic acid groups, along with other functional groups that can be incorporated into the
polymer backbone, provide a combination of hydrophobicity and adhesion to cellulose fibers,
leading to excellent sizing performance. This document outlines the synthesis of these
polymers, their application in paper sizing, and methods for evaluating their effectiveness.

Data Presentation

The performance of various maleamic acid and related functionalized polymers for paper
sizing is summarized in the table below. This data is compiled from various studies to provide a
comparative overview.
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Signaling Pathways and Mechanisms

The sizing mechanism of maleamic acid functionalized polymers involves both physical and

chemical interactions with the cellulose fibers of the paper. The key steps are:

e Adsorption: The polymer, typically in an agueous solution or emulsion, is applied to the paper

surface. The carboxyl and amide groups of the maleamic acid functionality can form

hydrogen bonds with the hydroxyl groups of the cellulose, leading to the adsorption of the

polymer onto the fiber surface.

e Film Formation: Upon drying and heating, the polymer chains coalesce to form a thin,

hydrophobic film on the paper surface and within the fibrous network.

o Covalent Bonding (Esterification): The carboxylic acid group of the maleamic acid can react

with the hydroxyl groups of cellulose under heating to form ester bonds. This covalent

bonding provides strong anchoring of the polymer to the fibers, enhancing the durability of
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the sizing effect.[5] The anhydride precursors of these polymers are also known to react
directly with the hydroxyl groups of cellulose.[5]
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Figure 1. Mechanism of paper sizing with maleamic acid functionalized polymers.

Experimental Protocols
Synthesis of Styrene-Maleamic Acid Copolymer

This protocol is a generalized procedure based on the ammonolysis of styrene-maleic
anhydride (SMA) copolymers.

Materials:

Styrene-maleic anhydride (SMA) copolymer

Ammonium carbonate or aqueous ammonia

Deionized water

Reaction vessel with a stirrer, condenser, and temperature control
Procedure:

» Disperse the styrene-maleic anhydride (SMA) copolymer in deionized water in the reaction
vessel.
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While stirring, slowly add the required amount of ammonium carbonate or agueous ammonia
to the SMA dispersion.[6] The anhydride groups will react with ammonia to form maleamic
acid groups.

Heat the reaction mixture to a specified temperature (e.g., 70-90°C) and maintain it for a set
period (e.g., 2-4 hours) to ensure complete conversion.

Cool the resulting water-soluble styrene-maleamic acid polymer solution to room
temperature.

The final product can be used directly as a sizing agent solution.
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Figure 2. Workflow for the synthesis of styrene-maleamic acid copolymer.

Application of Sizing Agent to Paper

This protocol describes a standard laboratory procedure for surface sizing of paper.
Materials:

e Unsized paper sheets

» Maleamic acid functionalized polymer solution

e Size press or padding mangle (laboratory scale)

e Drying oven or drum dryer

Procedure:

» Prepare an agueous solution of the maleamic acid functionalized polymer of the desired
concentration (e.g., 0.5-2.0 wt%).

e Immerse the unsized paper sheet in the sizing solution or pass it through the nip of a size
press or padding mangle saturated with the sizing solution.

e Remove the excess sizing solution by pressing the paper sheet between two rollers.

e Dry the sized paper sheet in an oven at a specified temperature (e.g., 100-120°C) for a set
time (e.g., 15-40 minutes).[7] The heating step also promotes the curing and covalent
bonding of the sizing agent to the cellulose fibers.

Evaluation of Sizing Performance

This method assesses the hydrophobicity of the paper surface.
Apparatus:

o Contact angle goniometer
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Procedure:

o Place a sample of the sized paper on the goniometer stage.

» Dispense a small droplet of deionized water (typically 2-5 pL) onto the paper surface.
o Immediately capture an image of the droplet.

o Use the software of the goniometer to measure the angle between the baseline of the drop
and the tangent at the drop's edge.

e Ahigher contact angle indicates greater hydrophobicity.
This test measures the amount of water absorbed by the paper surface over a specific time.

Apparatus:

Cobb sizing tester (a metal ring with a defined area, typically 100 cm?)

Blotting paper

Balance (accurate to 0.001 g)

Stopwatch

Procedure:

Weigh a dry sample of the sized paper.
o Clamp the paper sample in the Cobb tester with the side to be tested facing up.

e Pour a specified volume of water (e.g., 100 mL) into the ring and start the stopwatch. The
standard test duration is 60 seconds (Cobb60).

o At the end of the test period, pour out the water and quickly remove the paper sample.

o Immediately place the wet side of the sample on a sheet of blotting paper and place another
sheet of blotting paper on top.
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e Use a hand roller to remove the excess water.
¢ Quickly reweigh the blotted paper sample.

o The Cobb value is calculated as the weight of water absorbed per unit area (g/m?). A lower
Cobb value indicates better sizing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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